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Cat. No.: B3380457

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of
2,3-Dimethylbut-2-en-1-ol (CAS No: 19310-95-3). It is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and other scientific
endeavors. This document compiles available data on the compound's chemical and physical
properties, spectral information, and safety and handling guidelines. While experimental data
for certain physical properties are limited, this guide also presents established methodologies
for the synthesis, purification, and analysis of similar allylic alcohols, offering a practical
framework for laboratory work.

Introduction

2,3-Dimethylbut-2-en-1-ol is an unsaturated alcohol with potential applications in various
fields of chemical synthesis, including the development of novel pharmaceutical compounds
and fragrance ingredients. A thorough understanding of its physicochemical properties is
fundamental for its effective use in research and development. This guide aims to consolidate
the currently available information on this compound and provide practical guidance for its
handling and analysis.

Chemical and Physical Properties
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A summary of the key chemical and physical identifiers for 2,3-Dimethylbut-2-en-1-ol is
presented in Table 1. It is important to note that while some properties have been
computationally predicted, experimental data for boiling point, melting point, density, and
solubility are not readily available in the cited literature. For comparative purposes, the
properties of the structurally similar compound 2,3-dimethyl-2-butanol are provided where
available.

Table 1: Chemical and Physical Properties of 2,3-Dimethylbut-2-en-1-ol

Property Value Source

IUPAC Name 2,3-dimethylbut-2-en-1-ol [1]

2,3-Dimethyl-2-buten-1-ol, 4-
Synonyms ] [2]
Hydroxy-2,3-dimethyl-2-butene

CAS Number 19310-95-3 [1]
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [1]
Appearance Neat [2]
Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

XLogP3 1.7 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

oo g
Rotatable Bond Count 1 [1]
Complexity 78.2 [1]
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2,3-Dimethylbut-2-
en-1-ol. Available spectral information is summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectral data for 2,3-Dimethylbut-2-en-1-ol is available and has been recorded on a
Bruker WH-90 instrument.[1] The full spectrum can be accessed through SpectraBase.[3]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) data for 2,3-Dimethylbut-2-en-1-ol is also
available through SpectraBase.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2,3-
Dimethylbut-2-en-1-ol are not explicitly documented in readily available literature. However,
based on general principles of organic chemistry and established methods for similar allylic
alcohols, the following sections outline plausible methodologies.

Synthesis

A potential synthetic route to 2,3-Dimethylbut-2-en-1-ol could involve the allylic oxidation of
2,3-dimethyl-2-butene. Another approach could be the reduction of a corresponding a,[3-
unsaturated aldehyde or ester. A general workflow for a potential laboratory synthesis is
depicted below.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbut-2-en-1-ol
https://spectrabase.com/compound/9pyFaqnxngl
https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://spectrabase.com/compound/9pyFaqnxngl
https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://www.benchchem.com/product/b3380457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material
(e.g., 2,3-Dimethyl-2-butene)

;

Reaction
(e.g., Allylic Oxidation)
Aqueous Work-up

Solvent Extraction

Drying of Organic Phase
(e.g., with Na2S04)

Y

Solvent Removal
(Rotary Evaporation)

Purification

2,3-Dimethylbut-2-en-1-ol

Click to download full resolution via product page

A potential workflow for the synthesis of 2,3-Dimethylbut-2-en-1-ol.

A specific, validated protocol for this synthesis would require further investigation and
laboratory development.
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Purification

Purification of allylic alcohols like 2,3-Dimethylbut-2-en-1-ol can often be achieved through
distillation.[4] For samples containing significant amounts of water, a "salting out” procedure
can be employed prior to distillation. This involves adding an inorganic salt (e.g., potassium

carbonate) to the aqueous mixture to decrease the alcohol's solubility in water, facilitating its

separation.[5]
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A general workflow for the purification of an allylic alcohol.

Analysis by Gas Chromatography (GC)
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Gas chromatography is a common technique for assessing the purity of volatile compounds like
allylic alcohols. However, the analysis of tertiary allylic alcohols can sometimes be challenging
due to poor peak shape, often manifesting as peak tailing. This can be caused by interactions
between the hydroxyl group of the alcohol and active sites within the GC system.[6]

To mitigate these issues, several strategies can be employed:
e Use of an inert GC column: A column with a highly inert stationary phase is recommended.

e Optimization of GC parameters: Adjusting the inlet temperature and injection volume can
minimize on-column degradation and overload.[6]

» Derivatization: Converting the alcohol to a less polar derivative, such as a silyl ether, can
significantly improve peak shape.[6] This is achieved by reacting the alcohol with a silylating
agent (e.g., BSTFA with 1% TMCS).
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Workflow for the Gas Chromatography analysis of 2,3-Dimethylbut-2-en-1-ol.

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,3-Dimethylbut-2-en-1-ol is classified with the following hazards:

e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H332: Harmful if inhaled.[1]

The corresponding precautionary statements include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Standard laboratory safety practices should be strictly followed when handling this compound.
This includes working in a well-ventilated fume hood and using appropriate personal protective
equipment (PPE), such as gloves, safety glasses, and a lab coat.

Conclusion

This technical guide has summarized the available physicochemical properties of 2,3-
Dimethylbut-2-en-1-ol. While there are gaps in the experimental data for some physical
properties, the provided information on its chemical identifiers, spectral data, and safety
guidelines offers a solid foundation for its use in a research setting. The outlined experimental
methodologies for synthesis, purification, and analysis, based on established procedures for
similar compounds, provide a practical starting point for laboratory investigations involving this
molecule. Further experimental work is encouraged to determine the missing physical
constants and to develop specific, optimized protocols for its synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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